Cas no 3761-41-9 (Fenthion Sulfoxide)

• Product Name: Fenthion Sulfoxide
• CAS No: 3761-41-9
• MF: C₁₀H₁₅O₄PS₂
• MW: 294.327461481094
• CID: 305997
• PubChem ID: 329755706
• Update Time: 2026-05-14

Fenthion Sulfoxide Chemical and Physical Properties

Names and Identifiers

• Phosphorothioic acid,O,O-dimethyl O-[3-methyl-4-(methylsulfinyl)phenyl] ester
• Fenthion-Sulfoxide
• Fenthionsulfoxide
• dimethoxy-(3-methyl-4-methylsulfinylphenoxy)-sulfanylidene-λ⁵-phosphane
• Fenthionsulfoxide Solution
• Mesulfenfos
• Mesulfenos
• O,O-Dimethyl O-(4-(methylsulfinyl)-m-tolyl) phosphorothioate
• O,O-dimethyl O-[3-methyl-4-(methylsulfinyl)phenyl] phosphorothioate
• O,O-dimethyl O-4-methylsulfinyl-m-tolyl phosphorothioate
• O-[4-(methanesulfinyl)-3-methylphenyl] O,O-dimethyl phosphorothioate
• Phosphorothioic acid O,O-dimethyl O-[4-(methylsulfinyl)-m-tolyl] ester
• Fensulfoxide
• Mesulfenphos
• Fenthion sulfoxide
• Fenthion Sulfoxide

• MDL： MFCD00144307
• Inchi： InChI=1S/C10H15O4PS2/c1-8-7-9(5-6-10(8)17(4)11)14-15(16,12-2)13-3/h5-7H,1-4H3
• InChI Key： DLAPIMGBBDILHJ-UHFFFAOYSA-N
• SMILES： CC1=CC(=CC=C1S(=O)C)OP(=S)(OC)OC

Computed Properties

• Exact Mass: 294.01500
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.34±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 397.1±52.0 °C at 760 mmHg
• Flash Point: 2 °C
• Solubility: Very slightly soluble (0.17 g/l) (25 º C),
• PSA: 105.87000
• LogP: 4.14480
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Fenthion Sulfoxide Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2783
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： 45
• RTECS：TF9400000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1(b)
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R11; R20/21/22; R36; R50/53; R25
• HazardClass：6.1(b)
• PackingGroup：III
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic thiophosphoric acids and derivatives Thiophosphoric acid esters Aryl thiophosphates

Additional information on Fenthion Sulfoxide

Fenthion Sulfoxide: A Comprehensive Overview

Fenthion Sulfoxide, also known by its CAS No. 3761-41-9, is a compound that has garnered significant attention in the fields of chemistry and agriculture due to its unique properties and applications. This article delves into the latest research findings, chemical characteristics, and practical uses of Fenthion Sulfoxide, providing a detailed and up-to-date analysis.

Fenthion Sulfoxide is an organophosphorus compound that belongs to the sulfoxide class of chemicals. Its molecular structure consists of a sulfinyl group attached to a phenyl ring, which contributes to its distinctive reactivity and stability. Recent studies have highlighted its role as an intermediate in the synthesis of various agrochemicals, particularly insecticides and acaricides. The compound's ability to undergo further transformations makes it a valuable precursor in the development of more complex molecules with enhanced biological activity.

One of the most notable advancements in the study of Fenthion Sulfoxide involves its application in sustainable agriculture. Researchers have explored its potential as an eco-friendly alternative to traditional pesticides, emphasizing its reduced toxicity to non-target species and improved degradation rates in the environment. A 2023 study published in *Environmental Science & Technology* demonstrated that Fenthion Sulfoxide exhibits lower persistence in soil compared to other organophosphorus compounds, making it a promising candidate for environmentally responsible pest control solutions.

The synthesis of Fenthion Sulfoxide has also been optimized through green chemistry approaches. By employing catalytic systems and reducing the use of hazardous solvents, scientists have developed more efficient and safer methods for its production. These innovations not only enhance the economic viability of large-scale manufacturing but also align with global efforts to minimize environmental impact.

Another critical area of research focuses on the bioavailability and pharmacokinetics of Fenthion Sulfoxide. Studies conducted in 2023 have revealed that the compound demonstrates selective toxicity towards specific pest species, which is attributed to its unique interaction with target enzymes involved in neurotransmitter regulation. This selectivity reduces off-target effects, making it a more precise tool for pest management.

From a regulatory perspective, Fenthion Sulfoxide has been subjected to rigorous safety assessments to ensure its compliance with international standards for agricultural chemicals. Regulatory bodies have emphasized the importance of monitoring its residue levels in food products and environmental samples to safeguard human health and ecological balance.

In conclusion, Fenthion Sulfoxide (CAS No. 3761-41-9) stands out as a versatile compound with significant potential in modern agriculture and chemical synthesis. Its favorable environmental profile, coupled with advancements in synthesis and application techniques, positions it as a key player in the development of sustainable pest control solutions.